Cas no 1202771-62-7 (2-acetyl-4-Thiazolecarbonitrile)

• Product Name: 2-acetyl-4-Thiazolecarbonitrile
• CAS No: 1202771-62-7
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 1101658
• PubChem ID: 68370864
• Update Time: 2025-04-20

2-acetyl-4-Thiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-4-Thiazolecarbonitrile
• 2-acetylthiazole-4-carbonitrile
• SCHEMBL12743239
• DA-14496
• 1202771-62-7

• Inchi： 1S/C6H4N2OS/c1-4(9)6-8-5(2-7)3-10-6/h3H,1H3
• InChI Key： TWXFPAPNHJMQJX-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)N=C1C(C)=O

Computed Properties

• Exact Mass: 152.00443393g/mol
• Monoisotopic Mass: 152.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82Ų